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Compound of Interest

Compound Name:
(R)-1-Methoxypropan-2-amine

hydrochloride

Cat. No.: B591868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the fundamental physicochemical properties of

(R)-1-Methoxypropan-2-amine hydrochloride, a chiral amine derivative of interest in various

research and development applications. The information presented herein is intended to

support laboratory activities, computational modeling, and further scientific investigation.

Chemical Identity and Properties
(R)-1-Methoxypropan-2-amine hydrochloride is the hydrochloride salt of the (R)-enantiomer

of 1-methoxypropan-2-amine. The presence of a chiral center at the second carbon position

imparts specific stereochemical properties to the molecule, which can be critical in its biological

interactions.

Data Presentation: Molecular and Physical Data

The core molecular and physical data for (R)-1-Methoxypropan-2-amine hydrochloride are

summarized in the table below for easy reference and comparison.
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Parameter Value Reference

Molecular Formula C4H12ClNO [1]

Molecular Weight 125.60 g/mol [1][2][3]

Physical Form Solid [1]

InChI Key
RVDUOVVHQKMQLM-

PGMHMLKASA-N
[1]

SMILES String COC--INVALID-LINK--C.Cl [1]

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight and formula of

(R)-1-Methoxypropan-2-amine hydrochloride would typically involve standard analytical

techniques such as mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be employed to

determine the accurate mass of the molecular ion, which can be used to confirm the

elemental composition. The compound would be introduced into the mass spectrometer,

ionized (e.g., by electrospray ionization), and the mass-to-charge ratio of the resulting ions

measured.

Elemental Analysis: Combustion analysis would be used to determine the percentage

composition of carbon, hydrogen, nitrogen, and chlorine. A weighed sample of the compound

is burned in an excess of oxygen, and the combustion products (CO2, H2O, N2, and HCl)

are collected and quantified to determine the empirical formula.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between the chemical name, its

molecular formula, and its corresponding molecular weight.
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Figure 1. Physicochemical Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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